Cas no 13555-13-0 (Benzene, 1,3,4-trifluoro-5-iodo-2-methoxy-)

• Product Name: Benzene, 1,3,4-trifluoro-5-iodo-2-methoxy-
• CAS No: 13555-13-0
• MF: C₇H₄F₃IO
• MW: 288.005744934082
• CID: 1238446
• PubChem ID: 85614703
• Update Time: 2025-04-20

Benzene, 1,3,4-trifluoro-5-iodo-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,4-trifluoro-5-iodo-2-methoxy-
• 4-Iodo-2,3,6-trifluoroanisole
• 13555-13-0

• Inchi： 1S/C7H4F3IO/c1-12-7-3(8)2-4(11)5(9)6(7)10/h2H,1H3
• InChI Key： WHZIUJNOPVMJFX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1F)F)OC)F

Computed Properties

• Exact Mass: 287.92590g/mol
• Monoisotopic Mass: 287.92590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų